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Compound of Interest

Compound Name: (2S)-2-methylbutane-1,2,4-triol

Cat. No.: B2946449

For Researchers, Scientists, and Drug Development Professionals

(2S)-2-methylbutane-1,2,4-triol, a chiral polyol, holds significant interest in various scientific
domains due to its unique structural characteristics. This document provides a detailed
examination of its molecular properties, supported by experimental data and visualizations to
facilitate a deeper understanding for research and development applications.

Molecular and Physicochemical Properties

(2S)-2-methylbutane-1,2,4-triol is a branched-chain polyol with the molecular formula
CsH1203[1][2][3][4][5][6][7]- Its structure features a four-carbon butane backbone with a methyl
group and three hydroxyl groups located at positions 1, 2, and 4[2]. The presence of a
stereocenter at the second carbon atom (C2) gives rise to two enantiomers: (S)-2-
methylbutane-1,2,4-triol and (R)-2-methylbutane-1,2,4-triol[2]. This chirality is a critical factor in
its biological activity and applications in asymmetric synthesis.

A summary of its key quantitative data is presented below for straightforward comparison.
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Property Value Source
Molecular Formula CsH1203 [L121314151161 71
Molecular Weight 120.15 g/mol [2][5]
Monoisotopic Mass 120.078644241 Da [41[6]

CAS Number 62875-07-4 [11[2131[51[7]

EC Number 263-746-8 [11[31[7]

Density 1.159 g/cm3 [1]

Boiling Point 286.7°C at 760 mmHg [1]

Flash Point 145.5°C [1]

Refractive Index 1.486 [1]

Experimental Protocols

The determination of the physicochemical properties of (2S)-2-methylbutane-1,2,4-triol
involves standard analytical techniques. While specific experimental details from the direct
sources are limited, a general methodology for key parameters is outlined below.

Determination of Molecular Weight and Formula:

e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
exact mass of the molecule and its fragmentation patterns. This data is used to confirm the
elemental composition and thus the molecular formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to elucidate the carbon-hydrogen framework of the molecule, confirming the connectivity of
the atoms and the presence of functional groups.
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Sample Preparation
Pure (2S)-2-methylbutane-1,2,4-triol
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Synthetic utility of (2S)-2-methylbutane-1,2,4-triol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2S)-2-methylbutane-1,2,4-triol: A Comprehensive
Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2946449#2s-2-methylbutane-1-2-4-triol-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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